molecular formula C18H18Cl2N4O2 B5109783 N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide CAS No. 6269-42-7

N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide

Cat. No. B5109783
CAS RN: 6269-42-7
M. Wt: 393.3 g/mol
InChI Key: JFSYDAZOUDHNFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide, also known as BCP, is a chemical compound that has been extensively studied for its potential use in scientific research. BCP is a piperazine derivative that has been shown to have a wide range of biochemical and physiological effects, making it an attractive compound for use in laboratory experiments.

Mechanism of Action

The mechanism of action of N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide is not fully understood, but it is thought to act as an inhibitor of ion channels and GABA receptors. N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide has been shown to block sodium channels in a voltage-dependent manner, which may contribute to its analgesic effects. N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide has also been shown to enhance the activity of GABA receptors, which may contribute to its anxiolytic effects.
Biochemical and Physiological Effects
N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide has a wide range of biochemical and physiological effects. The compound has been shown to have analgesic, anxiolytic, and anticonvulsant effects. N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide in laboratory experiments is its wide range of biochemical and physiological effects. N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide has been shown to have effects on ion channels and GABA receptors, which are important targets for drug development. However, one of the limitations of using N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide in laboratory experiments is its potential toxicity. N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide has been shown to have cytotoxic effects, particularly at high concentrations.

Future Directions

There are a number of future directions for research involving N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide. One area of research is the development of N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide analogs with improved pharmacological properties. Another area of research is the use of N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide as a tool to study the function of ion channels and GABA receptors in disease states. Additionally, N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide may have potential therapeutic applications in the treatment of inflammatory diseases and pain disorders.

Synthesis Methods

The synthesis of N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide involves the reaction of 4-chloroaniline with phosgene to form 4-chlorophenyl isocyanate, which is then reacted with piperazine to form N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide. The synthesis of N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide is relatively straightforward, and the compound can be obtained in high yields.

Scientific Research Applications

N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide has been extensively studied for its potential use in scientific research. The compound has been shown to have a wide range of biochemical and physiological effects, making it an attractive compound for use in laboratory experiments. N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide has been used as a tool to study the function of ion channels, particularly the voltage-gated sodium channel. N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide has also been used to study the function of GABA receptors, which are involved in the regulation of neurotransmitter release.

properties

IUPAC Name

1-N,4-N-bis(4-chlorophenyl)piperazine-1,4-dicarboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18Cl2N4O2/c19-13-1-5-15(6-2-13)21-17(25)23-9-11-24(12-10-23)18(26)22-16-7-3-14(20)4-8-16/h1-8H,9-12H2,(H,21,25)(H,22,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JFSYDAZOUDHNFR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C(=O)NC2=CC=C(C=C2)Cl)C(=O)NC3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18Cl2N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40283850
Record name 1,4-piperazinedicarboxamide, n1,n4-bis(4-chlorophenyl)-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40283850
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

393.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,4-Piperazinedicarboxamide, n1,n4-bis(4-chlorophenyl)-

CAS RN

6269-42-7
Record name NSC33748
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=33748
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 1,4-piperazinedicarboxamide, n1,n4-bis(4-chlorophenyl)-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40283850
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.